Cas no 29002-35-5 (2-Propenoic acid,2-methyl-3-(3-nitrophenyl)-, 7-nitro-8-quinolinyl ester)

• Product Name: 2-Propenoic acid,2-methyl-3-(3-nitrophenyl)-, 7-nitro-8-quinolinyl ester
• CAS No: 29002-35-5
• MF: C₁₉H₁₃N₃O₆
• MW: 379.323024511337
• CID: 276912
• PubChem ID: 6444913
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-3-(3-nitrophenyl)-, 7-nitro-8-quinolinyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-3-(3-nitrophenyl)-, 7-nitro-8-quinolinyl ester
• (7-nitroquinolin-8-yl) (E)-2-methyl-3-(3-nitrophenyl)prop-2-enoate
• 7-Nitro-8-quinolinyl 2-methyl-3-(3-nitrophenyl)-2-propenoate
• BRN 1556154
• 29002-35-5
• 2-Propenoic acid, 2-methyl-3-(3-nitrophenyl)-, 7-nitro-8-quinolinyl ester

• Inchi： 1S/C19H13N3O6/c1-12(10-13-4-2-6-15(11-13)21(24)25)19(23)28-18-16(22(26)27)8-7-14-5-3-9-20-17(14)18/h2-11H,1H3/b12-10+
• InChI Key： TZBWKLDCLQMGOH-ZRDIBKRKSA-N
• SMILES： O(C(/C(/C)=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)C1=C(C=CC2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 379.08049
• Monoisotopic Mass: 379.080435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131
• XLogP3: 4.1

Experimental Properties

• Density: 1.44
• Boiling Point: 606.8°Cat760mmHg
• Flash Point: 320.8°C
• Refractive Index: 1.701
• PSA: 125.47